Cas no 2171421-49-9 (methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate
• CAS No: 2171421-49-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6102100
• PubChem ID: 165532658
• Update Time: 2025-10-30

methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate
• 2171421-49-9
• EN300-1283995

• Inchi： 1S/C8H15NO2/c1-5-3-6(5)7(9)4-8(10)11-2/h5-7H,3-4,9H2,1-2H3/t5?,6?,7-/m0/s1
• InChI Key： SHNBIPQOAICHIT-AHXFUIDQSA-N
• SMILES： O(C)C(C[C@@H](C1CC1C)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate

Research Briefing on Methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate (CAS: 2171421-49-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate (CAS: 2171421-49-9) is a chiral amino acid derivative that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique cyclopropyl moiety and ester functionality, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel protease inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

The structural features of methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate, particularly the cyclopropyl group, contribute to its conformational rigidity and metabolic stability, making it an attractive scaffold for medicinal chemistry. Researchers have exploited these properties to design analogs with improved pharmacokinetic profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of irreversible inhibitors targeting SARS-CoV-2 main protease, showcasing its relevance in antiviral drug development.

Recent advancements in synthetic methodologies have enabled more efficient access to methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate and its derivatives. A team at MIT developed a novel asymmetric synthesis route using enzyme-catalyzed dynamic kinetic resolution, achieving high enantiomeric excess (>99% ee) and improved yields compared to traditional methods. This breakthrough, published in ACS Catalysis (2024), has significant implications for scaling up production of this valuable intermediate.

In the realm of chemical biology, methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate has shown promise as a molecular probe for studying enzyme mechanisms. Its cyclopropyl ring induces distinctive steric and electronic effects that can provide insights into enzyme active site geometries. A recent Nature Chemical Biology publication (2024) utilized this compound to investigate the substrate specificity of aminoacyl-tRNA synthetases, revealing new aspects of translational fidelity in prokaryotic systems.

From a pharmaceutical perspective, derivatives of methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate are being evaluated in multiple preclinical programs. Notably, a series of macrocyclic peptides incorporating this scaffold exhibited potent activity against drug-resistant bacterial strains in animal models, as reported in Antimicrobial Agents and Chemotherapy (2023). The compound's ability to confer resistance to enzymatic degradation while maintaining target affinity makes it particularly valuable for next-generation antibiotic development.

Ongoing research continues to explore the full potential of methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate in drug discovery. Current investigations focus on its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the cyclopropyl-containing derivatives demonstrate enhanced cellular permeability and proteasome recruitment efficiency compared to conventional designs.

In conclusion, methyl (3S)-3-amino-3-(2-methylcyclopropyl)propanoate (CAS: 2171421-49-9) represents a valuable chemical entity with diverse applications across chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a key player in the development of novel therapeutic agents and research tools. As synthetic methodologies advance and our understanding of its molecular interactions deepens, this compound is likely to play an increasingly important role in addressing current challenges in medicinal chemistry and drug discovery.